BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guidance for
Handling 1,3-Benzoxazol-6-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Benzoxazol-6-ol

Cat. No.: B1279610

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Benzoxazol-6-ol was located. The
following guidance is based on the safety profiles of structurally similar benzoxazole
derivatives. Researchers should treat this substance with caution and handle it as a potentially
hazardous material. A thorough risk assessment should be conducted by qualified personnel
before commencing any work.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of 1,3-
Benzoxazol-6-ol, tailored for researchers, scientists, and professionals in drug development.

Hazard Summary and Precautionary Measures

Based on data from related benzoxazole compounds, 1,3-Benzoxazol-6-ol is anticipated to
present the following hazards.[1][2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1][2][3][4][5][6][7]
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of water.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

» P330: Rinse mouth.

e P362: Take off contaminated clothing and wash before reuse.

o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following table summarizes the
required PPE for handling 1,3-Benzoxazol-6-ol.
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Protection Type

Specific Equipment

Standard

Rationale

Eye and Face

Protection

Chemical safety
goggles or a face
shield.[3][5]

EN 166 (EU) or
NIOSH (US)
approved.[6]

Protects against
splashes, dust, and
vapors that can cause

serious eye irritation.

Skin Protection

Chemical-resistant
gloves (e.g., Nitrile
rubber). Lab coat or

chemical-resistant

Follow manufacturer's
specifications for
breakthrough time and

Prevents skin irritation
and potential
absorption.
Contaminated clothing

should be laundered

Respiratory Protection

permeation.
apron.[3][5] separately before
reuse.[3]
Handle in a well- NIOSH/MSHA Minimizes the risk of

ventilated area,
preferably a chemical
fume hood.[3][4]

approved respirator if
dust or aerosols are

generated.

respiratory tract
irritation from inhaling

dust or vapors.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to ensure safety and regulatory

compliance.

Step-by-Step Handling Protocol

o Preparation and Pre-Handling Checks:

[¢]

o

o

[¢]

» Handling the Compound:

Assemble all necessary PPE and ensure it is in good condition.

Prepare and label all necessary equipment and containers.

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Verify that an eyewash station and safety shower are readily accessible.
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o Conduct all manipulations of 1,3-Benzoxazol-6-ol within a certified chemical fume hood to
minimize inhalation exposure.[3]

o Use spark-proof tools and ground all equipment when transferring the material.[4]
o Avoid generating dust.[3]
o Keep the container tightly closed when not in use.[4]

o After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

o Storage:
o Store in a tightly sealed, properly labeled container.[3][4]

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3][8]

o The storage area should be secure and accessible only to authorized personnel.[2][3]

Spill Management and Disposal Plan

 In Case of a Spill:
o Evacuate non-essential personnel from the immediate area.
o Wear appropriate PPE, including respiratory protection.

o For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place
it in a sealed container for disposal.[3]

o For wet spills, absorb with an inert material and place in a sealed container for disposal.
o Wash the spill area thoroughly with soap and water.[3]

o Report all spills to the laboratory supervisor and environmental health and safety (EHS)
office.

e Waste Disposal:
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o Collect all waste containing 1,3-Benzoxazol-6-ol, including contaminated PPE and
cleaning materials, in a dedicated, sealed, and clearly labeled hazardous waste container.

[°]
o Do not dispose of this chemical down the drain or in regular trash.[9][10]

o Arrange for disposal through your institution's approved hazardous waste management
program, adhering to all local, state, and federal regulations.[3][8]

Quantitative Data Summary

The following table summarizes key physical and chemical properties for benzoxazole, a parent
compound, to provide context. Specific data for 1,3-Benzoxazol-6-ol is not readily available.

Property Value Source
Molecular Formula C7HsNO:2 ChemScene[1]
Molecular Weight 135.12 g/mol ChemScene[1]

White to light yellow solid o
Appearance Wikipedia[11]
(Benzoxazole)

Melting Point 27-30 °C (Benzoxazole) Wikipedia[11]
Boiling Point 182 °C (Benzoxazole) Wikipedia[11]
Flash Point 58 °C (Benzoxazole) Wikipedia[11]

Experimental Protocols and Visualizations
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[6]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention if irritation persists.[6]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek immediate medical attention.[6]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[4]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1,3-Benzoxazol-

6-ol.
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Safe Handling Workflow for 1,3-Benzoxazol-6-ol

Cleanup & Disposal

Preparation

Risk Assessment

:

Don PPE

;

Prepare Workspace

Handling

Weighing & Transfer
(in Fume Hood)

:

Experimental Use

Decontaminate Equipment

l
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:

Store for Disposal
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| o

. Emergeney Procedures
~

Personal Exposure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,3-Benzoxazol-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
1,3-Benzoxazol-6-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279610#personal-protective-equipment-for-
handling-1-3-benzoxazol-6-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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